
Technical Guide: 3-(1-
Cyanocyclobutyl)propanoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
3-(1-

Cyanocyclobutyl)propanoicacid

Cat. No.: B13596342

Get Quote

CAS: 1936563-97-1 Formula: C₈H₁₁NO₂ Molecular Weight: 153.18 g/mol Role: Advanced

Pharmacophore Scaffold & Metabolic Blocker

Introduction: The Gem-Disubstituted Imperative
In modern drug discovery, the transition from flat, aromatic-heavy structures to three-

dimensional, sp³-rich architectures (high Fsp³) is critical for improving solubility and target

selectivity. 3-(1-Cyanocyclobutyl)propanoic acid represents a high-value "gem-disubstituted"

scaffold.

Unlike simple alkyl chains, the 1,1-disubstituted cyclobutane core provides two distinct

medicinal chemistry advantages:

Conformational Restriction: The cyclobutane ring locks the propanoic acid tail and the nitrile

group into a specific vector, reducing the entropic penalty upon binding to a protein target

(e.g., a kinase pocket).

Metabolic Blocking: The quaternary carbon at the 1-position prevents oxidative metabolism

(e.g., hydroxylation) that typically occurs at tertiary centers, extending the half-life of the final
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drug candidate.

This compound is increasingly relevant in the synthesis of JAK inhibitors (similar to the

cyclobutyl core in Abrocitinib) and RORγt inverse agonists, where rigidified linkers are essential

for potency.

Synthetic Architecture
The synthesis of CAS 1936563-97-1 requires the precise formation of a quaternary center on a

strained ring. The most robust industrial route utilizes a Michael Addition strategy, avoiding the

use of unstable halo-alkyl intermediates.

Core Synthetic Protocol (Michael Addition Route)
Reagents:

Starting Material: Cyclobutanecarbonitrile (CAS 4426-11-3)

Electrophile:tert-Butyl acrylate or Ethyl acrylate

Base: Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LiHMDS)

Solvent: Anhydrous THF (Tetrahydrofuran)

Step-by-Step Methodology:

Enolate Formation:

Charge a cryo-reactor with anhydrous THF and cool to -78°C.

Add LiHMDS (1.1 eq) dropwise.

Slowly add Cyclobutanecarbonitrile (1.0 eq). The steric strain of the cyclobutane ring

makes the α-proton slightly less acidic (pKa ~25), requiring a strong, non-nucleophilic

base to generate the lithiated nitrile species quantitatively.

Critical Control Point: Maintain temperature below -70°C to prevent ring-opening or

polymerization.
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Michael Addition:

Add tert-Butyl acrylate (1.2 eq) dropwise to the lithiated species.

Allow the reaction to warm slowly to 0°C over 2 hours. The "hard" lithium enolate attacks

the "soft" electrophile (acrylate) at the β-carbon.

Quench: Add saturated NH₄Cl solution. Extract with Ethyl Acetate.

Ester Hydrolysis:

Dissolve the intermediate (tert-butyl 3-(1-cyanocyclobutyl)propanoate) in Dichloromethane

(DCM).

Add Trifluoroacetic acid (TFA) (10 eq) at 0°C to cleave the tert-butyl ester selectively

without hydrolyzing the nitrile.

Alternative for Ethyl Ester: Use LiOH in THF/Water, but monitor carefully to avoid

hydrolyzing the nitrile to a primary amide.

Purification:

The final acid is purified via crystallization from Heptane/EtOAc or Acid-Base extraction.

Visualization: Synthetic Workflow
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Caption: Figure 1. Convergent synthesis of CAS 1936563-97-1 via Michael Addition to

construct the quaternary center.
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Analytical Specifications & Quality Control
To ensure the integrity of this building block for GMP manufacturing, specific analytical markers

must be verified.

Key Analytical Parameters
Test Specification Rationale

¹H NMR (DMSO-d₆)

δ 12.1 (s, 1H, COOH), δ 2.4-

2.6 (m, Cyclobutane), δ 1.9-2.1

(m, Linker)

Confirms the integrity of the

cyclobutane ring and the

carboxylic acid.

¹³C NMR
Quaternary C at ~35-40 ppm;

Nitrile C at ~120-124 ppm.

The quaternary carbon shift is

diagnostic for the 1,1-

disubstitution pattern.

IR Spectroscopy
~2235 cm⁻¹ (C≡N stretch),

~1710 cm⁻¹ (C=O stretch).

The nitrile stretch is weak but

distinct; essential to ensure it

hasn't hydrolyzed to an amide.

LC-MS (ESI-) [M-H]⁻ = 152.1

Negative mode ionization is

preferred for the carboxylic

acid.

Water Content (KF) < 0.5% w/w

Critical for subsequent

coupling reactions (e.g.,

HATU/EDC couplings).

Impurity Profile
Hydrolysis Impurity: 3-(1-carbamoylcyclobutyl)propanoic acid. (Result of nitrile hydrolysis).

Decarboxylation Impurity: If heated excessively under acidic conditions.

Regioisomer: 3-(2-cyanocyclobutyl)... (Unlikely with the Michael addition route but possible if

starting material is impure).

Therapeutic Utility & Pharmacophore Mapping
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The 3-(1-Cyanocyclobutyl)propanoic acid motif serves as a bioisostere for gem-dimethyl

groups but with added polarity and rigidity.

Structural Logic in Drug Design
The Nitrile "Anchor": The cyano group is not just a spacer; it can accept hydrogen bonds or

interact with cysteine residues in the active site (reversible covalent inhibition).

The Propanoic Tail: Provides a 3-carbon linker that positions the cyclobutane core at the

precise distance from the main pharmacophore (e.g., the hinge-binding motif of a kinase

inhibitor).

Application in JAK Inhibitors
In the context of JAK1/JAK2 inhibitors (like Abrocitinib or Baricitinib analogs), the cyclobutane

ring is often used to orient solubilizing groups or to fit into the solvent-exposed front of the ATP-

binding pocket. This specific acid can be coupled to an amine-bearing heteroaryl core to install

the "tail" of the inhibitor.
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Caption: Figure 2. Pharmacophore map showing how the cyclobutyl-nitrile motif functions as a

rigid, metabolic blocking unit in kinase inhibitors.

Handling & Stability
Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The nitrile group is

stable, but the carboxylic acid can undergo intermolecular condensation if stored improperly.

Safety: While not volatile, the compound contains a nitrile group. Treat as a potential cyanide

source under extreme hydrolytic or oxidative conditions. Use standard PPE (gloves, goggles,

fume hood).

Solubility: Soluble in DMSO, Methanol, and DCM. Sparingly soluble in water (unless pH > 7).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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